Cas no 21673-83-6 (2-amino-4-methyl-N,N-di(propan-2-yl)-1,3-thiazole-5-carboxamide)

2-amino-4-methyl-N,N-di(propan-2-yl)-1,3-thiazole-5-carboxamide structure
21673-83-6 structure
Product Name:2-amino-4-methyl-N,N-di(propan-2-yl)-1,3-thiazole-5-carboxamide
CAS No:21673-83-6
MF:C11H19N3OS
MW:241.35306096077
CID:1403218
PubChem ID:210807
Update Time:2025-04-20

2-amino-4-methyl-N,N-di(propan-2-yl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-amino-4-methyl-N,N-di(propan-2-yl)-1,3-thiazole-5-carboxamide
    • 21673-83-6
    • 2-Imino-4-methyl-N,N-di(propan-2-yl)-2,3-dihydro-1,3-thiazole-5-carboxamide
    • 2-Amino-N,N-bis(1-methylethyl)-4-methyl-5-thiazolecarboxamide
    • 5-Thiazolecarboxamide, 2-amino-N,N-bis(1-methylethyl)-4-methyl-
    • DTXSID40944277
    • Inchi: 1S/C11H19N3OS/c1-6(2)14(7(3)4)10(15)9-8(5)13-11(12)16-9/h6-7H,1-5H3,(H2,12,13)
    • InChI Key: JJWVXDOQOBNZSU-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(C)=C1C(N(C(C)C)C(C)C)=O

Computed Properties

  • Exact Mass: 241.12507
  • Monoisotopic Mass: 241.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 87.5Ų

Experimental Properties

  • Density: 1.134
  • Boiling Point: 411.7°C at 760 mmHg
  • Flash Point: 202.8°C
  • Refractive Index: 1.558
  • PSA: 59.22

2-amino-4-methyl-N,N-di(propan-2-yl)-1,3-thiazole-5-carboxamide Related Literature

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